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Compound of Interest

Compound Name: Dimethyl sulfone-dé

Cat. No.: B031282

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the proper disposal of
dimethyl sulfone-d6 (CAS 22230-82-6), a deuterated analogue of dimethyl sulfone.
Adherence to these protocols is critical for minimizing environmental impact and safeguarding
personnel.

Immediate Safety and Logistical Information

Dimethyl sulfone-d6 is a stable, solid compound.[1] While it is not classified as a hazardous
substance for transport, all chemical waste should be handled with care.[2] The primary route
for disposal is through a licensed professional waste disposal service.[2] It is imperative to
consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines, as local, state, and federal regulations must be followed.[2]

Key Disposal Principle: Do not dispose of dimethyl sulfone-d6 down the drain or in regular
solid waste streams. It should be treated as a chemical waste product and disposed of as an
unused product through a licensed contractor.[2]

Quantitative Data Presentation

For easy reference, the key physical and chemical properties of dimethyl sulfone-d6 are
summarized in the table below.
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Property Value Source
CAS Number 22230-82-6

Molecular Formula (CD3)2S0:2

Molecular Weight 100.17 g/mol

Form Solid

Melting Point 107-109 °C

Boiling Point 238 °C

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol

The following is a detailed methodology for the collection and disposal of dimethyl sulfone-d6
waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

o Before handling dimethyl sulfone-d6 waste, ensure you are wearing appropriate PPE,
including:

o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)
o Alab coat

2. Waste Container Selection and Labeling:

e Select a clean, dry, and chemically compatible container with a secure screw-top lid for solid
waste.

e The container must be clearly labeled as "Hazardous Waste."

e The label must include:
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[e]

The full chemical name: "Dimethyl Sulfone-d6 Waste" (avoid abbreviations)

o

The CAS number: "22230-82-6"

[¢]

The hazard characteristics (e.g., "Combustible Solid")

[¢]

The name of the principal investigator or laboratory contact

o The accumulation start date (the date the first piece of waste is added to the container)

. Waste Accumulation:

Place all disposable materials contaminated with dimethyl sulfone-d6 (e.g., weighing boats,
contaminated paper towels, gloves) into the designated, labeled waste container.

Keep the waste container securely closed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory,
away from incompatible materials, particularly strong oxidizing agents.

. Arranging for Disposal:

Once the waste container is full or if the accumulation time limit set by your institution is
reached, arrange for a pickup from your institution's EHS department or their designated
hazardous waste contractor.

Follow your institution's specific procedures for requesting a chemical waste pickup. This
may involve an online request form or a direct call to the EHS office.

Do not attempt to transport the chemical waste off-site yourself.

. Spill Cleanup:

In the event of a spill, mechanically take up the solid material (e.g., by sweeping or
shoveling) and place it in the designated hazardous waste container for disposal.

Ensure adequate ventilation during cleanup.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b031282?utm_src=pdf-body
https://www.benchchem.com/product/b031282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

» Wash the spill area with soap and water after the solid material has been removed.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of dimethyl

sulfone-d6.
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Caption: Logical workflow for the proper disposal of dimethyl sulfone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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